Cas no 1805588-63-9 (3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride)

3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride is a versatile sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride group enables efficient sulfonylation reactions, while the chloro, cyano, and mercapto substituents provide multiple sites for further functionalization. This compound is particularly useful in the preparation of sulfonamides, thioethers, and other sulfur-containing derivatives. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic substitution reactions. It is commonly employed in medicinal chemistry research for the development of bioactive molecules. Proper handling is required due to its moisture sensitivity and potential reactivity. Storage under inert conditions is recommended to maintain stability.

3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride structure

1805588-63-9 structure

Product Name:3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride

CAS No:1805588-63-9

MF:C₇H₃Cl₂NO₂S₂

MW:268.140217065811

CID:4961230

Update Time:2025-06-07

3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride
- Inchi： 1S/C7H3Cl2NO2S2/c8-6-1-4(14(9,11)12)2-7(13)5(6)3-10/h1-2,13H
- InChI Key： RDBYAFUFCKHIHF-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(C#N)=C(C=1)S)Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 356
XLogP3: 2.4
Topological Polar Surface Area: 67.3

3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014005614-250mg	3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride	1805588-63-9	97%	250mg	504.00 USD	2021-06-22
Alichem	A014005614-500mg	3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride	1805588-63-9	97%	500mg	847.60 USD	2021-06-22
Alichem	A014005614-1g	3-Chloro-4-cyano-5-mercaptobenzenesulfonyl chloride	1805588-63-9	97%	1g	1,534.70 USD	2021-06-22